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Compound of Interest

Compound Name: Fsliry-NH2

Cat. No.: B15570974

This guide provides essential, immediate safety and logistical information for the handling of
Fsllry-NH2, a protease-activated receptor 2 (PAR2) inhibitor. The following procedural
guidance is intended for researchers, scientists, and drug development professionals to ensure
safe laboratory practices and proper disposal.

Personal Protective Equipment (PPE)

When handling Fsllry-NH2, appropriate personal protective equipment is crucial to minimize
exposure and ensure personal safety. The following table summarizes the recommended PPE.
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) _ Standard/Specificati
Protection Type Equipment Purpose
on
Must be marked with )
o To protect against
Eye and Face "Z87" to signify )
] Safety Goggles dust particles and
Protection adherence to ANSI
splashes.[1]
Z87.1 standards.[1]
Recommended in
addition to safety Provides a secondary
Face Shield goggles when there is  layer of protection for

a significant splash
hazard.[1]

the face.

Hand Protection

Disposable Nitrile

Gloves

Minimum requirement

for incidental contact.

To prevent skin
contact with the

peptide.

Double Gloving

Recommended for

added protection.

Provides an extra
barrier in case of a
tear or contamination

of the outer glove.

Body Protection

Laboratory Coat

Standard lab coats

are required.[1]

To protect skin and
clothing from

contamination.[1]

Respiratory Protection

Respirator/Dust Mask

Recommended when
weighing and handling
larger quantities of

lyophilized peptide.[1]

To avoid inhalation of

dust particles.[1]

General Laboratory
Attire

Long Pants and

Closed-Toe Shoes

Minimum attire for
working in a

laboratory.[1]

To protect the lower
body and feet from

potential spills.

Experimental Protocols: Handling and Disposal

Receiving and Storage:
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» Upon receiving Fsllry-NH2, visually inspect the packaging for any damage.

o For long-term storage of the lyophilized peptide, keep it at -20°C or colder in a tightly sealed
container away from light.[1] Stock solutions stored at -80°C may be stable for up to 6
months, while at -20°C, they should be used within one month.[1][2]

« Itis not recommended to store peptides in solution for extended periods.[1] If necessary,
prepare single-use aliquots and store them frozen at -20°C or -80°C to avoid repeated
freeze-thaw cycles.[1]

Preparation of Solutions:

» Consult the manufacturer's Certificate of Analysis (COA) for the appropriate solvent.[1]
Fsllry-NH2 is soluble to 1 mg/ml in water.[3]

» When weighing the lyophilized powder, perform this task in a designated area, preferably
within a chemical fume hood or while wearing a respirator/dust mask to prevent inhalation.[1]

» To aid dissolution, sonication in a water bath can be used, but avoid excessive heating.[1]

Handling:

Always wear the appropriate PPE as outlined in the table above.

Handle the compound in a well-ventilated area, such as a certified fume hood, especially
when working with the solid form or volatile solvents.[4]

Avoid direct contact with skin, eyes, and clothing. In case of accidental contact, follow the
first aid measures outlined below.

After handling, wash hands thoroughly with soap and water.[5]
Disposal Plan:
All waste containing Fsllry-NH2 should be treated as chemical waste.

o Solid Waste: Carefully sweep up any spilled powder, place it in a sealed, labeled container,
and hold for chemical waste disposal. Avoid creating dust.[1]
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» Liquid Waste: Contaminated solutions should be collected in a labeled, sealed container for
chemical waste disposal. Do not discharge into the environment.[1]

» General Disposal: Adhere to all federal, state, and local environmental regulations for
chemical waste disposal. A recommended method is to dissolve or mix the material with a
combustible solvent and burn it in a chemical incinerator equipped with an afterburner and
scrubber.[1]

First Aid Measures:

 Inhalation: Move the person to fresh air and keep them comfortable. Seek medical attention.

[1]

o Skin Contact: Immediately wash the affected area with plenty of soap and water. If irritation
persists, seek medical attention.[1]

o Eye Contact: Rinse eyes cautiously with plenty of water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing. If eye irritation persists, seek medical
attention.[1]

 Ingestion: Rinse the mouth with water and seek immediate medical attention.[1]

Experimental Workflow

The following diagram illustrates the standard workflow for safely handling Fsllry-NH2 in a
laboratory setting.
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Caption: Workflow for handling Fsllry-NH2.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b15570974?utm_src=pdf-body-img
https://www.benchchem.com/product/b15570974?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15570974?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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